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Compound of Interest

Compound Name: Ethyl 4-fluoro-2-methylbenzoate

Cat. No.: B190183

Introduction

Ethyl 4-fluoro-2-methylbenzoate, a fluorinated aromatic ester, is a valuable building block for
organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its
unique substitution pattern—a fluorine atom at the 4-position, a methyl group at the 2-position,
and an ethyl ester at the 1-position—provides a versatile scaffold for the construction of more
complex molecules. The presence of the fluorine atom can significantly influence the
pharmacokinetic and physicochemical properties of a molecule, such as metabolic stability,
lipophilicity, and binding affinity to biological targets. This makes it an attractive component in
the design of novel pharmaceuticals. While specific, publicly documented applications of Ethyl
4-fluoro-2-methylbenzoate are limited, its utility can be inferred from the reactivity of its
constituent functional groups and its precursor, 4-fluoro-2-methylbenzoic acid.

Synthesis of Ethyl 4-fluoro-2-methylbenzoate

The primary route to Ethyl 4-fluoro-2-methylbenzoate involves the esterification of its
corresponding carboxylic acid, 4-fluoro-2-methylbenzoic acid.

Protocol 1: Synthesis of 4-fluoro-2-methylbenzoic acid

A common method for the synthesis of 4-fluoro-2-methylbenzoic acid involves a Friedel-Crafts
acylation of m-fluorotoluene, followed by hydrolysis.[1]

Workflow for the Synthesis of 4-fluoro-2-methylbenzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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